Cas no 2229268-53-3 (2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid)

• Product Name: 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• CAS No: 2229268-53-3
• MF: C₁₂H₁₀F₄O₃
• MW: 278.199617862701
• CID: 6228140
• PubChem ID: 165632122
• Update Time: 2025-10-08

2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid
• 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}-2-hydroxyacetic acid
• EN300-1944382
• 2229268-53-3

• Inchi： 1S/C12H10F4O3/c13-8-5-6(12(14,15)16)1-2-7(8)11(3-4-11)9(17)10(18)19/h1-2,5,9,17H,3-4H2,(H,18,19)
• InChI Key： LDYUNDJLQCEHNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 278.05660683g/mol
• Monoisotopic Mass: 278.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid

Introduction to 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic Acid (CAS No. 2229268-53-3)

2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229268-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with a phenyl group, which is further substituted with fluorine and trifluoromethyl groups. The presence of these functional groups imparts unique chemical properties, making it a promising candidate for various biochemical applications.

The structural motif of 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid consists of a cyclopropyl moiety linked to a phenyl ring via an acetic acid derivative. The fluoro and trifluoromethyl substituents on the phenyl ring are particularly noteworthy, as they are known to enhance the metabolic stability and binding affinity of drug candidates. This structural design has been strategically employed in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of heterocyclic compounds containing cyclopropyl and fluoro-substituted aromatic rings. These structural features are not only synthetically challenging but also offer significant advantages in terms of pharmacokinetic properties. For instance, the fluoro group can improve lipophilicity and reduce metabolic degradation, while the trifluoromethyl group can enhance binding interactions with biological targets. This has led to the exploration of such compounds in the development of drugs for neurological disorders, inflammatory diseases, and cancer.

One of the most compelling aspects of 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid is its potential as a scaffold for drug discovery. The cyclopropyl ring introduces conformational rigidity, which can be exploited to optimize binding affinity and selectivity. Furthermore, the hydroxyl group on the acetic acid moiety provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities. These features make it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro and trifluoromethyl groups are well-documented for their ability to modulate drug properties such as solubility, bioavailability, and metabolic stability. For example, fluoro-substituted compounds have been successfully incorporated into antiviral and anticancer drugs due to their enhanced pharmacological profiles. The compound in question, 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid, embodies these principles and represents a significant advancement in the field.

The synthesis of 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have been instrumental in constructing the desired framework efficiently. These synthetic strategies not only facilitate the preparation of this compound but also provide insights into potential routes for producing related analogs.

Beyond its synthetic significance, 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with biological targets involved in disease pathogenesis. For instance, the cyclopropyl ring could mimic natural substrates or bind to specific pockets on enzymes or receptors, while the fluorinated aromatic moiety could enhance recognition. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in exploring novel molecular architectures like those found in 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid. The combination of structural rigidity provided by the cyclopropyl ring and electronic modulation introduced by fluorine substituents offers a versatile platform for drug discovery. As our understanding of molecular interactions deepens, compounds such as this one are expected to play a crucial role in addressing unmet medical needs across various therapeutic areas.

In conclusion, 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2229268-53-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of fluorine and trifluoromethyl groups enhances its pharmacological profile, making it an attractive candidate for further development. With ongoing research efforts focused on optimizing its synthesis and evaluating its therapeutic potential, this compound is poised to contribute valuable insights into future drug discovery initiatives.